6-Heptenoic acid, 3,5-dihydroxy-7-(7-methyl-2-(1-methylethyl)-4-phenyl-3-quinolinyl)-, monosodium salt

Specification

• CAS No.: 121661-24-3
• Molecular Formula: C26H28NNaO4
• Molecular Weight: 441.5 g/mol
• IUPAC Name: sodium;(E)-3,5-dihydroxy-7-(7-methyl-4-phenyl-2-propan-2-ylquinolin-3-yl)hept-6-enoate
• Standard InChI: InChI=1S/C26H29NO4.Na/c1-16(2)26-22(12-10-19(28)14-20(29)15-24(30)31)25(18-7-5-4-6-8-18)21-11-9-17(3)13-23(21)27-26;/h4-13,16,19-20,28-29H,14-15H2,1-3H3,(H,30,31);/q;+1/p-1/b12-10+
• Standard InChI Key: MTBFJPPBSIUDLN-VHPXAQPISA-M
• Isomeric SMILES: CC1=CC2=C(C=C1)C(=C(C(=N2)C(C)C)/C=C/C(CC(CC(=O)[O-])O)O)C3=CC=CC=C3.[Na+]
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(C(=N2)C(C)C)C=CC(CC(CC(=O)[O-])O)O)C3=CC=CC=C3.[Na+]

Introduction

6-Heptenoic acid, 3,5-dihydroxy-7-(7-methyl-2-(1-methylethyl)-4-phenyl-3-quinolinyl)-, monosodium salt is a complex organic compound with a molecular formula of C26H28NNaO4 and a molecular weight of 441.5 g/mol. This compound is a derivative of heptenoic acid, featuring a quinolinyl group attached to its seventh carbon. The presence of hydroxyl groups and a quinoline ring system contributes to its unique chemical properties.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step reactions that require careful control of conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. While specific synthesis details for this exact compound are not widely documented, similar compounds often involve reactions like alkylation, condensation, and hydrolysis.

Analytical Techniques

Analytical techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and mass spectrometry are typically used to confirm the structure and purity of such compounds. These methods help in identifying the compound's molecular structure and detecting any impurities.